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Compound of Interest

Compound Name: Cytochalasin M

Cat. No.: B15604439 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with Cytochalasin M.

Adherence to these guidelines is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Cytochalasin M belongs to a group of fungal metabolites known as cytochalasins, which are

recognized for their high toxicity.[1] These compounds are potent disruptors of actin filament

function and can be lethal if ingested, inhaled, or absorbed through the skin.[2] Due to the

limited availability of specific safety data for Cytochalasin M, the following guidelines are

based on the established protocols for closely related and well-documented cytochalasins,

such as Cytochalasin B and D. It is imperative to handle Cytochalasin M with the utmost care,

treating it as a substance with a high hazard potential.

Essential Personal Protective Equipment (PPE) and
Engineering Controls
When handling Cytochalasin M, a comprehensive approach to personal protection is

mandatory. This includes the use of appropriate personal protective equipment (PPE) and

engineering controls to minimize exposure.
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Equipment/Control Specifications

Gloves
Nitrile or other chemical-resistant gloves.

Double gloving is recommended.

Eye Protection Chemical safety goggles or a face shield.

Lab Coat
A disposable, fluid-resistant lab coat is

preferred.

Respiratory Protection

A NIOSH-approved respirator with a particulate

filter is necessary when handling the powder

form.[3]

Ventilation

All work with Cytochalasin M, especially with the

solid compound, must be conducted in a

certified chemical fume hood.[3]

Safety Equipment
An eyewash station and an emergency shower

must be readily accessible.[4]

Operational Plan: From Receipt to Disposal
A meticulous, step-by-step approach is critical for the safe handling of Cytochalasin M
throughout its lifecycle in the laboratory.

Receiving and Storage
Inspect: Upon receipt, carefully inspect the container for any signs of damage or leakage.

Transport: Use a secondary container when transporting the chemical to the storage location

or laboratory.

Storage: Store Cytochalasin M in a designated, locked, and well-ventilated poison cabinet

or refrigerator, away from incompatible materials such as strong oxidizing agents.[3][4] The

container must be tightly sealed.[4]
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Weighing: All weighing of solid Cytochalasin M must be performed within a chemical fume

hood.[3] To prevent the generation of dust, do not use a brush to clean spills; instead, use a

damp paper towel to gently wipe the area.

Dissolving: When preparing solutions, add the solvent to the vial containing the

Cytochalasin M powder slowly to avoid splashing.

Experimental Use
Handling: Always handle solutions of Cytochalasin M within a chemical fume hood.

Avoid Contact: Prevent all contact with skin, eyes, and clothing.[5]

No Pipetting by Mouth: Oral pipetting is strictly prohibited.[6]

Hygiene: Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly with soap

and water after handling the compound.[5]

Disposal Plan: Managing Cytochalasin M Waste
Proper disposal of Cytochalasin M and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Collection: All disposable materials that have come into contact with Cytochalasin M,

including pipette tips, gloves, and lab coats, must be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing Cytochalasin M should be collected in a

separate, sealed, and labeled hazardous waste container. Do not pour this waste down the

drain.

Decontamination: All non-disposable equipment, such as glassware and spatulas, must be

decontaminated. This can be achieved by soaking in a solution known to degrade

cytochalasins (e.g., a solution of sodium hypochlorite), followed by a thorough rinsing.

Consult your institution's safety office for specific decontamination protocols.

Disposal: All hazardous waste must be disposed of through your institution's official

hazardous waste management program.
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Workflow for Safe Handling of Cytochalasin M

Safe Handling and Disposal Workflow for Cytochalasin M
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Caption: Workflow for the safe handling and disposal of Cytochalasin M.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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